Cas no 1083051-38-0 (2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one
• CAS No: 1083051-38-0
• MF: C₉H₇F₄NO
• MW: 221.151596307755
• CID: 6450341
• PubChem ID: 90169773
• Update Time: 2025-10-30

2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one
• 1083051-38-0
• EN300-1938230
• 2-amino-1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one

• Inchi： 1S/C9H7F4NO/c10-7-2-5(8(15)4-14)1-6(3-7)9(11,12)13/h1-3H,4,14H2
• InChI Key： KGHGAZUTFHBTBA-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C(CN)=O)C=1

Computed Properties

• Exact Mass: 221.04637650g/mol
• Monoisotopic Mass: 221.04637650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one

Professional Introduction to Compound with CAS No. 1083051-38-0 and Product Name: 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one

The compound with the CAS number 1083051-38-0 and the product name 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of both amino and fluoro substituents in its molecular framework suggests a high degree of versatility, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that incorporate fluorine atoms. Fluorinated aromatic compounds, in particular, have been extensively studied for their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. The compound under discussion, 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one, exemplifies this trend by integrating multiple fluorine atoms into its structure. This strategic placement of fluorine atoms is expected to contribute to its overall efficacy and selectivity in biological systems.

The amino group at the 2-position of the phenyl ring is a critical feature that enhances the compound's reactivity and potential for further functionalization. Amino groups are well-known for their ability to participate in hydrogen bonding interactions, which can be crucial for drug-receptor binding. Additionally, the presence of an amino group opens up possibilities for derivatization into more complex molecules through reactions such as acylation, alkylation, or coupling with other pharmacophores. These modifications can fine-tune the compound's pharmacological properties, making it more suitable for specific therapeutic applications.

The 3-fluoro substituent at the phenyl ring adds another layer of complexity to the compound's behavior. Fluorine atoms are known to influence electronic properties and can significantly impact the compound's bioavailability and metabolic pathways. The electron-withdrawing nature of fluorine can enhance binding interactions by increasing the electrophilicity of certain functional groups within the molecule. This characteristic is particularly valuable in designing drugs that require strong and specific binding to biological targets.

The 5-(trifluoromethyl) group is another key feature that contributes to the compound's unique properties. Trifluoromethyl groups are widely used in pharmaceuticals due to their ability to improve lipophilicity, reduce metabolic degradation, and enhance binding affinity. This group can also influence the compound's solubility and distribution within biological systems, which are critical factors in drug design. The combination of these structural elements makes 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one a promising candidate for further investigation.

Recent studies have highlighted the importance of fluorinated aromatic compounds in the development of antiviral and anticancer agents. The structural motifs present in 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one align well with these therapeutic areas. For instance, fluoro-substituted phenyl rings have been shown to exhibit potent activity against various viral enzymes by interfering with critical binding interactions. Similarly, these compounds have demonstrated efficacy in inhibiting kinases and other enzymes involved in cancer cell proliferation.

In addition to its potential as a lead compound, 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one may serve as a valuable intermediate in synthetic chemistry. Its versatile structure allows for further modifications that could lead to novel derivatives with enhanced pharmacological properties. Researchers have been exploring various synthetic pathways to functionalize this compound, aiming to produce analogs with improved solubility, bioavailability, and target specificity.

The incorporation of fluorine atoms into pharmaceutical compounds has also opened up new avenues for computational modeling and drug design. Advanced computational techniques enable researchers to predict how fluorine substituents will affect molecular interactions at a atomic level. These insights are crucial for optimizing drug candidates before they enter preclinical testing. The unique features of 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one make it an excellent subject for such studies.

As research continues to uncover new applications for fluorinated aromatic compounds, compounds like 2-amino-1-3-fluoro-5-(trifluoromethyl)phenylethan-1-one are expected to play a pivotal role in next-generation drug development. Their structural versatility and functional adaptability offer a wealth of opportunities for innovation in medicinal chemistry. By leveraging these properties, scientists aim to develop more effective treatments for a wide range of diseases.